2,4-dibromo-6-{[(2-chlorobenzoyl)amino]methyl}phenyl 4-fluorobenzoate

• IUPAC Name: [2,4-dibromo-6-[[(2-chlorobenzoyl)amino]methyl]phenyl] 4-fluorobenzoate
• InChI: InChI=1S/C21H13Br2ClFNO3/c22-14-9-13(11-26-20(27)16-3-1-2-4-18(16)24)19(17(23)10-14)29-21(28)12-5-7-15(25)8-6-12/h1-10H,11H2,(H,26,27)
• InChI Key: HKEIHGCXXLWHBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC2=C(C(=CC(=C2)Br)Br)OC(=O)C3=CC=C(C=C3)F)Cl
• Molecular Formula: C21H13Br2ClFNO3
• Molecular Weight: 541.6 g/mol
• CAS No.: 413609-66-2

Description

2,4-dibromo-6-{[(2-chlorobenzoyl)amino]methyl}phenyl 4-fluorobenzoate is a useful research compound. Its molecular formula is C21H13Br2ClFNO3 and its molecular weight is 541.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 540.89142 g/mol and the complexity rating of the compound is 576. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

The mechanism of action would depend on how this compound interacts with other molecules. For example, if it were a drug, its mechanism of action might involve binding to a specific protein or enzyme in the body.

Safety and Hazards

Without specific data, it’s hard to say for sure, but like many organic compounds, it should be handled with care. The presence of bromine and chlorine atoms suggests that it could be harmful if ingested or inhaled, and it might be irritating to the skin and eyes.

Future Directions

Future research on this compound could involve studying its reactivity, investigating its potential uses, and determining its physical and chemical properties in more detail.